6-O-Desmethyl Donepezil

Description

6-O-Desmethyl Donepezil is a metabolite of Donepezil, also known as Aricept, which is a medication used to treat dementia related to Alzheimer's disease . As a metabolite, 6-O-Desmethyl Donepezil is produced when the body processes Donepezil . It functions as an inhibitor of AChE (acetylcholinesterase) . The molecular formula of 6-O-Desmethyl Donepezil is C23H27NO3, and it has a molecular weight of approximately 365.5 g/mol .

Other names for 6-O-Desmethyl Donepezil include Donepezil (m1), UNII-556XXE4I5F, and 2-[(1-benzylpiperidin-4-yl)methyl]-6-hydroxy-5-methoxy-2,3-dihydroinden-1-one . A similar chemical compound is 6-O-Desmethyl Donepezil-d5, which has the molecular formula C23H27NO3 and a molecular weight of 370.5 g/mol .

Research and development contexts may find it useful to study 6-O-Desmethyl Donepezil to understand Donepezil's metabolism and its effects on the body .

• CAS No.: 120013-56-1
• Product Name: 6-O-Desmethyl Donepezil
• Molecular Formula: C23H27NO3
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 2-[(1-benzylpiperidin-4-yl)methyl]-6-hydroxy-5-methoxy-2,3-dihydroinden-1-one
• Standard InChI: InChI=1S/C23H27NO3/c1-27-22-13-18-12-19(23(26)20(18)14-21(22)25)11-16-7-9-24(10-8-16)15-17-5-3-2-4-6-17/h2-6,13-14,16,19,25H,7-12,15H2,1H3
• Standard InChIKey: DJRBBQJREIMIEU-UHFFFAOYSA-N
• SMILES: COC1=C(C=C2C(=C1)CC(C2=O)CC3CCN(CC3)CC4=CC=CC=C4)O
• Canonical SMILES: COC1=C(C=C2C(=C1)CC(C2=O)CC3CCN(CC3)CC4=CC=CC=C4)O
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: 1-Benzyl-4-[(6-hydroxy-5-methoxy-1-oxo-indan-2-yl)methylpiperidine; 2,3-Dihydro-6-hydroxy-5-methoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-1H-inden-1-one
• PubChem Compound: 14553555
• Last Modified: Aug 15 2023